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Compound of Interest

Compound Name: N-Nitrosoatrazine

CAS No.: 56525-09-8

Cat. No.: B140960

Get Quote

Part 1: Chemical Profile & Hazard Logic[1]
Before initiating any workflow, you must understand the specific instability and toxicity of this

compound. Unlike generic organic waste, NNAT requires protection from light and strict pH

control to prevent uncontrolled degradation into unregulated but still toxic byproducts

(Atrazine).
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Parameter Detail

Chemical Name N-Nitrosoatrazine

CAS Number 56525-09-8

Molecular Formula C₈H₁₃ClN₆O

Molecular Weight 244.68 g/mol

Core Hazard Class Carcinogen (Nitrosamine class), Aquatic Toxin

Physical State Solid (typically white/colorless crystals)

Solubility
Soluble in organic solvents (DCM, Acetone,

Methanol); Low water solubility

Expert Insight: The Stability Paradox
N-Nitrosoatrazine exhibits a unique stability profile compared to other nitrosamines.[1]

Photosensitivity: It is highly photolabile.[1] Exposure to UV or strong visible light causes rapid

denitrosation, reverting it to Atrazine (CAS 1912-24-9).[1] While Atrazine is less carcinogenic,

it is a regulated endocrine disruptor. Implication: Waste containers must be opaque/amber to

maintain chemical inventory accuracy and prevent uncharacterized degradation.

pH Sensitivity: It degrades in acidic environments (pH < 4). Implication: Do not mix with

acidic waste streams (e.g., HPLC mobile phases with TFA/Formic Acid) unless intentional

destruction is part of a validated protocol.

Part 2: Waste Segregation & Storage Protocol
Proper disposal begins at the bench. You must segregate NNAT from incompatible streams to

prevent the formation of volatile toxic gases or exothermic reactions.

Segregation Logic
Do NOT Mix With: Strong oxidizers (Chromic acid, Perchlorates), Reducing agents

(hydrides), or Strong Acids.
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Container Requirement: Amber glass or HDPE with UV-blocking overpack.[1]

Labeling: Must be explicitly labeled "TOXIC - CARCINOGEN - N-NITROSOATRAZINE".[1]

Workflow Visualization: Waste Stream Segregation
The following diagram illustrates the decision logic for segregating NNAT waste at the point of

generation.
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Figure 1: Decision tree for segregating N-Nitrosoatrazine waste based on matrix and solvent

compatibility.
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Part 3: Disposal Methodology
Primary Directive: Incineration is the only acceptable disposal method for N-Nitrosoatrazine.

[1] Never dispose of this compound down the drain. It is an aquatic toxin and environmentally

persistent.

Step-by-Step Disposal Workflow
Characterization (RCRA Compliance):

While N-Nitrosoatrazine does not have a specific "P" or "U" list code (unlike N-

Nitrosodimethylamine - P082), it must be characterized based on Toxicity.[1]

Recommendation: Manage as a Class 6.1 Toxic Substance.[1] If present in a mixture with

listed solvents (e.g., Methanol, DCM), the mixture assumes the codes of the solvents

(F003, F002) plus the characteristic of toxicity.

Packaging:

Liquids: Screw-cap amber glass bottles (4L max recommended). Headspace should be

10% to allow for expansion.

Solids: Double-bagged in 6-mil polyethylene bags, then placed in a secondary rigid

container (fiber drum or poly bucket).

Destruction Method:

High-Temperature Incineration: The waste must be sent to a TSDF (Treatment, Storage,

and Disposal Facility) capable of incineration at >1000°C with a residence time of at least

2 seconds. This ensures the destruction of the N-N=O bond and the triazine ring.

Part 4: Emergency Spill Protocol
In the event of a spill, speed and containment are critical to prevent exposure and

environmental release.

Required PPE: Nitrile gloves (double gloved) or Silver Shield® laminate gloves (for high

concentrations), Tyvek lab coat, Safety Goggles, and N95/P100 respirator (if powder form).
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Spill Response Loop

1. Alert & Isolate
(Evacuate immediate area)

2. Don PPE
(Double Gloves, Resp)

3. Containment
(Absorbent Pads/Booms)

4. Physical Removal
(Scoop/Wipe - Do not dust)

5. Solvent Wash
(Ethanol -> Soap/Water)

6. Waste Tagging
(Label as Debris)

If residue remains

Click to download full resolution via product page

Figure 2: Operational loop for managing N-Nitrosoatrazine spills.[1]

Decontamination Verification
After physical removal, surfaces should be wiped with Ethanol or Acetone (NNAT is soluble in

these), followed by a soap and water wash.

Note: Do not use strong bleach (hypochlorite) immediately on the concentrated substance,

as reactions with the amine functionality can theoretically generate other chlorinated

byproducts. Solvent removal is safer for the primary cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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